N~2~-benzyl-N~1~-(3,5-dimethylphenyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[benzenesulfonyl(benzyl)amino]-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C23H24N2O3S/c1-18-13-19(2)15-21(14-18)24-23(26)17-25(16-20-9-5-3-6-10-20)29(27,28)22-11-7-4-8-12-22/h3-15H,16-17H2,1-2H3,(H,24,26)
• InChI Key: OGQARHSTSFAPJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3)C
• Molecular Formula: C23H24N2O3S
• Molecular Weight: 408.5 g/mol

Description

N~2~-benzyl-N~1~-(3,5-dimethylphenyl)-N~2~-(phenylsulfonyl)glycinamide is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as BZP-Gly and is a glycine derivative.

Mechanism of Action

The mechanism of action of BZP-Gly is not fully understood. However, it has been suggested that it may inhibit the activity of enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that BZP-Gly can induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect in cancer therapy. It has also been shown to inhibit the migration and invasion of cancer cells, which can prevent the spread of cancer to other parts of the body.

Advantages and Limitations for Lab Experiments

One advantage of using BZP-Gly in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on BZP-Gly. One potential direction is to investigate its potential as a therapeutic agent for other diseases besides cancer. Another direction is to further elucidate its mechanism of action, which could lead to the development of more effective cancer therapies. Additionally, BZP-Gly could be used in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of BZP-Gly involves the reaction between N-benzyl-3,5-dimethylphenylsulfonyl chloride and glycine methyl ester hydrochloride in the presence of a base. The resulting compound is purified through recrystallization, resulting in a white crystalline solid.

Scientific Research Applications

BZP-Gly has been studied for its potential therapeutic applications, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro, making it a promising candidate for further investigation.